Cas no 2034595-69-0 (N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide)

• Product Name: N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide
• CAS No: 2034595-69-0
• MF: C₁₇H₁₄N₄OS₂
• MW: 354.449260234833
• CID: 5336570
• Update Time: 2025-05-20

N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)benzo[d]thiazole-6-carboxamide
• N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)-1,3-benzothiazole-6-carboxamide
• N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C17H14N4OS2/c22-17(12-2-3-14-16(8-12)24-11-19-14)18-9-15(13-4-7-23-10-13)21-6-1-5-20-21/h1-8,10-11,15H,9H2,(H,18,22)
• InChI Key： BVTDTQXIKIVJGJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1=CC=C2C(=C1)SC=N2)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• XLogP3: 3
• Topological Polar Surface Area: 116

Additional information on N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide

Professional Introduction to N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide (CAS No. 2034595-69-0)

N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034595-69-0, represents a unique molecular architecture that combines heterocyclic scaffolds with functional groups designed to interact with biological targets. The presence of both pyrazole and thiophene moieties in its structure suggests potential applications in drug discovery, particularly in the development of small-molecule inhibitors and modulators.

The molecular framework of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide is characterized by a central benzothiazole core, which is a well-known pharmacophore in medicinal chemistry. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrazol group at the 2-position of the ethyl chain enhances the compound's ability to engage with biological receptors, while the thiophene ring contributes to its solubility and metabolic stability. These features make it an attractive candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of multitargeted drugs that can modulate multiple pathways simultaneously. The structural features of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide position it as a potential multitargeting agent. For instance, the pyrazole moiety has been shown to interact with enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. Meanwhile, the benzothiazole core can target nuclear factor kappa B (NFκB), a transcription factor involved in inflammation and cell survival. Such dual or multivalent interactions are increasingly recognized as a key strategy in drug development to improve efficacy and reduce side effects.

The synthesis of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for pharmaceutical applications. Recent advancements in catalytic systems have further refined these synthetic routes, making them more efficient and environmentally friendly. For example, transition-metal-catalyzed cross-coupling reactions have enabled the rapid construction of complex heterocyclic frameworks, reducing the need for harsh conditions and minimizing waste.

The pharmacological profile of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide has been evaluated through both computational modeling and experimental studies. Computational approaches, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting its binding affinity to potential target proteins. These studies suggest that the compound can effectively interact with enzymes and receptors relevant to diseases such as cancer and inflammation. Experimental validation through enzyme assays and cell-based assays has confirmed these predictions, providing insights into its mechanism of action.

In clinical settings, N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-1,3-benzothiazole-6-carboxamide holds promise as a lead compound for further drug development. Its unique structural features make it suitable for addressing unmet medical needs where existing treatments are limited or ineffective. Ongoing preclinical studies are focused on assessing its safety profile and optimizing dosing regimens. Additionally, efforts are underway to explore its potential in combination therapies, where it may synergize with other drugs to enhance therapeutic outcomes.

The broader implications of this compound extend beyond individual therapeutic applications. It serves as a valuable building block for libraries of structurally diverse molecules that can be screened for novel bioactivities. The integration of machine learning and artificial intelligence into drug discovery has further accelerated the process by enabling rapid virtual screening and de novo design of analogs with enhanced properties. This approach leverages the known bioactivity of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-y]ethyl]-1,3-benzothiazole[6-carboxamide] to guide the synthesis of new compounds with improved efficacy or selectivity.

The future direction for N-[2-(1H-pyrazol[}-lyl)-[2(thiophen[}-3-y]ethyl]-[!,-benzot[}hia]zole[-6-ca[rboxamide] involves expanding its scope through structural modifications and exploring new therapeutic areas. Researchers are investigating its potential in neurodegenerative diseases, where benzothiazole derivatives have shown promise due to their ability to cross the blood-brain barrier. Furthermore，the compound's interaction with DNA repair mechanisms is being scrutinized in the context of cancer therapy，as modulating these pathways could lead to more effective treatments.

In conclusion，N-[2(-{H-pyr}azol[}-!{-y}] -{[} -{({thiop}hen{-}!{-})]} ethyl] -{[} -{!,-benzot[hia]zole[-6-ca[rboxamid}]e (CAS No.2034595[}-69{-})] is a remarkable compound with significant potential in pharmaceutical research。Its unique structural features，combined with promising preclinical data，make it an exciting candidate for further development。As our understanding of biological systems continues to evolve，compounds like this will play an increasingly important role in addressing complex diseases through innovative therapeutic strategies。